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Compound of Interest

Compound Name: Dicyclohexylmethane

Cat. No.: B1201802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of dicyclohexylmethane (CAS No. 3178-23-2). The information presented herein is

intended to support research, development, and formulation activities by providing key data

and standardized experimental methodologies.

Core Physicochemical Data
The fundamental physicochemical properties of dicyclohexylmethane are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties of
Dicyclohexylmethane
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Property Value Reference

Molecular Formula C₁₃H₂₄ [1][2]

Molecular Weight 180.33 g/mol [1][2][3]

Appearance Colorless liquid [2]

Melting Point -18.64 °C [2]

Boiling Point 252.7 °C at 760 mmHg [2][4]

Density 0.873 g/cm³ [2]

Table 2: Solubility and Partitioning of
Dicyclohexylmethane

Property Value Reference

Water Solubility
Data not readily available;

expected to be low
[4]

LogP (Octanol-Water Partition

Coefficient)
4.53710 [2]

Table 3: Flammability and Safety Data for
Dicyclohexylmethane

Property Value Reference

Flash Point 94.4 °C [2][4]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the key physicochemical properties of dicyclohexylmethane.

Melting Point Determination (Capillary Method)
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The melting point of dicyclohexylmethane, a low-melting solid, can be determined using the

capillary method with a suitable cooling stage.[5][6][7][8]

Apparatus:

Melting point apparatus with cooling capability

Sealed capillary tubes

Thermometer calibrated to at least ±0.5 °C

Dry ice or a suitable cryogen for cooling

Procedure:

A small amount of liquid dicyclohexylmethane is introduced into a capillary tube, which is

then sealed.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is frozen by cooling the block with a cryogen like dry ice.

Once the sample is completely solid, the apparatus is set to heat at a slow, controlled rate

(e.g., 1-2 °C per minute).

The temperature at which the first droplet of liquid appears is recorded as the initial melting

point.

The temperature at which the last solid crystal melts is recorded as the final melting point.

The melting point is reported as a range between these two temperatures.

Boiling Point Determination (Distillation Method)
The boiling point of dicyclohexylmethane can be accurately determined via distillation.[9][10]

[11][12]

Apparatus:
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Distillation flask

Condenser

Receiving flask

Calibrated thermometer

Heating mantle

Boiling chips

Procedure:

A measured volume of dicyclohexylmethane is placed in the distillation flask along with a

few boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The liquid is heated gently.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase

and then stabilize.

The constant temperature observed during the collection of the distillate is recorded as the

boiling point.

Density Determination (Oscillating U-Tube Method -
ASTM D4052)
The density of liquid dicyclohexylmethane can be precisely measured using a digital density

meter based on the oscillating U-tube principle, as outlined in ASTM D4052.[13][14][15][16][17]

Apparatus:

Digital density meter with an oscillating U-tube
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Thermostatically controlled sample chamber

Syringe or automated sampler for sample injection

Procedure:

The density meter is calibrated using two standards of known density, typically dry air and

distilled water.

The sample chamber is thermostatically controlled to the desired temperature.

A small, bubble-free aliquot of dicyclohexylmethane is introduced into the oscillating U-

tube.

The instrument measures the change in the oscillation frequency of the tube caused by the

mass of the sample.

The density is calculated from this frequency change using the calibration data and

displayed by the instrument.

Water Solubility Determination (Flask Method - OECD
105)
The water solubility of dicyclohexylmethane can be determined using the flask method, a

procedure suitable for substances with low solubility, as described in OECD Guideline 105.[18]

[19][20][21][22]

Apparatus:

Flask with a stirrer

Constant temperature bath

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., Gas Chromatography)

Procedure:
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An excess amount of dicyclohexylmethane is added to a flask containing purified water.

The flask is sealed and agitated in a constant temperature bath for a sufficient period to

reach equilibrium (typically 24-48 hours).

After equilibration, the mixture is centrifuged or filtered to separate the aqueous phase from

the undissolved dicyclohexylmethane.

The concentration of dicyclohexylmethane in the clear aqueous phase is then determined

using a suitable analytical method, such as gas chromatography.

The determined concentration represents the water solubility of the compound at the

experimental temperature.

Visualizations
Experimental Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the comprehensive determination of

the physicochemical properties of dicyclohexylmethane.
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Physicochemical Property Determination Workflow for Dicyclohexylmethane

Sample Preparation
(Dicyclohexylmethane, CAS 3178-23-2)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation Method)

Density Measurement
(ASTM D4052)

Water Solubility Test
(OECD 105)

Data Compilation and Analysis

Technical Guide Generation

Click to download full resolution via product page

Caption: Workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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